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Compound of Interest

Compound Name: LDN-211904

Cat. No.: B15579383 Get Quote

Technical Support Center: LDN-211904 Oxalate
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the reconstitution, handling, and troubleshooting of

experiments involving LDN-211904 oxalate powder.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for LDN-211904 oxalate?

A1: LDN-211904 oxalate is a potent and reversible inhibitor of the EphB3 receptor tyrosine

kinase, with an IC50 of 79 nM.[1][2] It has been shown to suppress EphB3-induced

autophosphorylation in cells.[3][4] By inhibiting EphB3, LDN-211904 can modulate downstream

signaling pathways, such as the STAT3 pathway, which is implicated in colorectal cancer.[1][2]

Q2: What are the recommended storage conditions for LDN-211904 oxalate powder and its

stock solutions?

A2: Proper storage is crucial for maintaining the stability and activity of LDN-211904 oxalate.

Powder: Store the solid form at 2-8°C.[3]

Stock Solutions: Following reconstitution, it is recommended to aliquot the stock solution and

store it at -20°C or -80°C.[1][4] Stock solutions are stable for up to 3 months at -20°C.[3][4]
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For longer-term storage, -80°C for up to 6 months is recommended.[1][5] Always protect

from moisture.[1][5]

Q3: Can I use a solvent other than DMSO to dissolve LDN-211904 oxalate?

A3: DMSO is the most commonly recommended solvent for preparing stock solutions of LDN-
211904 oxalate due to its high solubility.[3] While solubility in other solvents like methanol has

been noted (5 mg/mL), DMSO provides a much higher solubility (up to 100 mg/mL).[3] For in

vivo experiments, the initial DMSO stock is typically diluted into a vehicle solution containing

co-solvents like PEG300, Tween-80, or SBE-β-CD.[1]

Q4: What is the maximum recommended concentration of DMSO for cell culture experiments?

A4: The tolerance to DMSO varies between cell lines. As a general guideline, keep the final

concentration of DMSO in your cell culture medium as low as possible, ideally below 0.5%.[6] It

is crucial to include a vehicle control with the same final DMSO concentration in your

experiments to account for any potential solvent effects.[6]

Reconstitution and Experimental Protocols
Reconstitution of LDN-211904 Oxalate Powder
This protocol outlines the steps for preparing a stock solution of LDN-211904 oxalate.

Materials:

LDN-211904 oxalate powder

Anhydrous DMSO

Sterile polypropylene tubes

Vortex mixer

Calibrated pipettes

Procedure:
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Before opening, briefly centrifuge the vial of LDN-211904 oxalate powder to ensure all the

powder is at the bottom.

Based on your desired stock concentration, calculate the required volume of DMSO.

Add the appropriate volume of DMSO to the vial of LDN-211904 oxalate powder.

Vortex the solution until the powder is completely dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.[1]

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to 3 months or -80°C for up to 6 months.[1][3][4]
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Caption: Workflow for the reconstitution of LDN-211904 oxalate powder.

Preparation of Working Solutions for In Vivo Studies
For in vivo experiments, a common practice is to first prepare a concentrated stock solution in

DMSO and then dilute it into a suitable vehicle.
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Example Protocol (as per MedChemExpress):[1] This protocol creates a working solution with

10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Prepare a 25 mg/mL stock solution of LDN-211904 oxalate in DMSO.

To prepare 1 mL of the final working solution, take 100 µL of the 25 mg/mL DMSO stock

solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of saline to bring the final volume to 1 mL.

The final concentration of LDN-211904 oxalate in this working solution will be 2.5 mg/mL.

It is recommended to prepare this working solution fresh on the day of use.[1]

Data Presentation
Solubility Data

Solvent Concentration Observation

DMSO 50 mg/mL Clear, nearly colorless solution

DMSO 100 mg/mL Soluble

Methanol 5 mg/mL Soluble

Data sourced from Sigma-Aldrich.[3]

In Vivo Formulation Solubility
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Protocol Solvent Composition Solubility

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL

Data sourced from MedChemExpress.[1]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.medchemexpress.com/ldn-211904-oxalate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause(s) Recommended Solution(s)

Precipitation in stock solution

upon thawing

- The solubility limit was

exceeded at lower

temperatures.- The solvent is

not ideal for cryogenic storage.

- Thaw the solution slowly at

room temperature and vortex

gently to ensure complete

redissolution.[7]- Consider

storing at a slightly lower

concentration.[7]- Avoid

repeated freeze-thaw cycles by

preparing single-use aliquots.

[5]

Precipitation when diluting into

aqueous buffer

- The compound's aqueous

solubility limit has been

exceeded.

- Decrease the final

concentration in the assay.[6]-

Increase the percentage of

DMSO in the final solution (up

to a tolerated level, e.g.,

0.5%), ensuring a vehicle

control is used.[6]- Use a co-

solvent system or formulation

with excipients to improve

solubility.[6]

Inconsistent experimental

results or loss of activity

- Degradation of the compound

in the stock solution or assay

medium.- Improper storage.

- Prepare fresh stock

solutions.- Perform a time-

course experiment to check for

instability in the assay medium.

[6]- Ensure proper storage

conditions (aliquoted, at -20°C

or -80°C, protected from light

and moisture).[1][5]

Solution has changed color
- Chemical degradation or

oxidation of the compound.

- This often indicates

compound instability.[7] It is

best to discard the solution

and prepare a fresh stock from

the powder.
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Signaling Pathway
LDN-211904 is an inhibitor of the EphB3 receptor. In some cancers, EphB3 activation can lead

to the phosphorylation and activation of STAT3, which promotes cancer stemness and

resistance to therapies like Cetuximab.[1][2] By inhibiting EphB3, LDN-211904 can block this

downstream signaling.
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Caption: LDN-211904 inhibits the EphB3 receptor, preventing STAT3 activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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